Cas no 5764-10-3 ( )

• Product Name: &nbsp
• CAS No: 5764-10-3
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 947345
• PubChem ID: 265502
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5764-10-3
• NSC-102234
• NSC102234
• DS-008573
• 5764-11-4
• NCIOpen2_006750
• androst-2-ene-16,17-diol
• NSC101592
• 10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-16,17-diol
• NSC-101592
• DTXSID70973217
•  

• Inchi： 1S/C19H30O2/c1-18-9-4-3-5-12(18)6-7-13-14(18)8-10-19(2)15(13)11-16(20)17(19)21/h3-4,12-17,20-21H,5-11H2,1-2H3
• InChI Key： ZWUOTDQQNZPUOC-UHFFFAOYSA-N
• SMILES： OC1C(CC2C1(C)CCC1C3(C)CC=CCC3CCC21)O

Computed Properties

• Exact Mass: 290.224580195g/mol
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids